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For Researchers, Scientists, and Drug Development
Professionals
Introduction:

AS-041164 is a potent and selective inhibitor of the phosphoinositide 3-kinase gamma (PI3Kγ)

isoform, with an IC50 of 70 nM. It demonstrates significantly less activity against PI3Kα (240

nM), PI3Kβ (1.45 µM), and PI3Kδ (1.70 µM). The selective inhibition of PI3Kγ makes AS-
041164 a valuable tool for investigating the role of this specific isoform in various physiological

and pathological processes, particularly in inflammation and neutrophil recruitment. This

document provides detailed application notes and protocols for utilizing AS-041164 in the

widely established carrageenan-induced paw edema model, a classic in vivo assay for

screening the anti-inflammatory activity of novel compounds.

Data Presentation
The following tables summarize the quantitative data on the efficacy of AS-041164 in reducing

paw edema induced by carrageenan in a rat model.

Table 1: Inhibitory Concentration (IC50) of AS-041164 on PI3K Isoforms
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PI3K Isoform IC50 (nM)

PI3Kγ 70

PI3Kα 240

PI3Kβ 1450

PI3Kδ 1700

Table 2: Effect of Oral Administration of AS-041164 on Carrageenan-Induced Paw Edema in

Rats

Treatme
nt
Group

Dose
(mg/kg,
p.o.)

Mean
Paw
Swellin
g (mm)
at 1h

Mean
Paw
Swellin
g (mm)
at 2h

Mean
Paw
Swellin
g (mm)
at 3h

Mean
Paw
Swellin
g (mm)
at 4h

Mean
Paw
Swellin
g (mm)
at 5h

Mean
Paw
Swellin
g (mm)
at 6h

Vehicle - ~0.6 ~1.0 ~1.3 ~1.5 ~1.6 ~1.6

AS-

041164
10 ~0.5 ~0.8 ~1.1 ~1.3 ~1.4 ~1.4

AS-

041164
30 ~0.4 ~0.6 ~0.8 ~0.9 ~1.0 ~1.0

AS-

041164
100 ~0.3 ~0.4 ~0.5 ~0.6 ~0.6 ~0.6

Indometh

acin
10 ~0.3 ~0.5 ~0.6 ~0.7 ~0.8 ~0.8

Note: The data in Table 2 is estimated from the graphical representation in Ferrandi et al.,

2007, J Pharmacol Exp Ther. The values represent the mean change in paw thickness.
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This protocol describes the induction of acute local inflammation in the rat paw using

carrageenan and the evaluation of the anti-inflammatory effects of AS-041164.

Materials:

AS-041164

λ-Carrageenan (1% w/v in sterile 0.9% saline)

Vehicle for AS-041164 (e.g., 0.5% carboxymethylcellulose)

Indomethacin (positive control)

Male Wistar rats (180-200 g)

Plethysmometer or digital calipers

Syringes and needles (27-30 gauge)

Procedure:

Animal Acclimatization: House the rats in a controlled environment (22 ± 2°C, 12-hour

light/dark cycle) with free access to food and water for at least one week before the

experiment.

Grouping and Dosing:

Randomly divide the animals into experimental groups (n=6-10 per group):

Group 1: Vehicle control

Group 2: AS-041164 (e.g., 10 mg/kg)

Group 3: AS-041164 (e.g., 30 mg/kg)

Group 4: AS-041164 (e.g., 100 mg/kg)

Group 5: Indomethacin (e.g., 10 mg/kg, positive control)
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Administer AS-041164 or the vehicle orally (p.o.) 60 minutes before the carrageenan

injection. Administer indomethacin intraperitoneally (i.p.) 30 minutes before the

carrageenan injection.

Baseline Paw Volume Measurement: Before any injections, measure the initial volume of the

right hind paw of each rat using a plethysmometer. This serves as the baseline reading.

Induction of Paw Edema:

Inject 0.1 mL of 1% carrageenan solution subcutaneously into the subplantar region of the

right hind paw of each rat.

Measurement of Paw Edema:

Measure the paw volume at regular intervals after the carrageenan injection (e.g., 1, 2, 3,

4, 5, and 6 hours).

Data Analysis:

Calculate the increase in paw volume (edema) for each animal at each time point by

subtracting the baseline paw volume from the post-treatment paw volume.

Calculate the percentage inhibition of edema for each treated group compared to the

vehicle control group using the following formula:

% Inhibition = [(Mean edema of control group - Mean edema of treated group) / Mean

edema of control group] x 100

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-

hoc test).

Visualizations
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Caption: Experimental workflow for evaluating AS-041164 in the carrageenan-induced paw

edema model.

To cite this document: BenchChem. [Application Notes and Protocols: AS-041164 in
Carrageenan-Induced Paw Edema]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767956#using-as-041164-in-carrageenan-
induced-paw-edema]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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